Cas no 1807106-80-4 (Methyl 4-bromomethyl-3-cyano-5-mercaptobenzoate)

• Product Name: Methyl 4-bromomethyl-3-cyano-5-mercaptobenzoate
• CAS No: 1807106-80-4
• MF: C₁₀H₈BrNO₂S
• MW: 286.145020484924
• CID: 4954207
• Update Time: 2025-10-29

Methyl 4-bromomethyl-3-cyano-5-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromomethyl-3-cyano-5-mercaptobenzoate

• Inchi： 1S/C10H8BrNO2S/c1-14-10(13)6-2-7(5-12)8(4-11)9(15)3-6/h2-3,15H,4H2,1H3
• InChI Key： NPNKHBWMKYXDDX-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(C(=O)OC)=CC=1S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.2
• Topological Polar Surface Area: 51.1

Additional information on Methyl 4-bromomethyl-3-cyano-5-mercaptobenzoate

Methyl 4-Bromomethyl-3-Cyano-5-Mercaptobenzoate: A Comprehensive Overview

Methyl 4-bromomethyl-3-cyano-5-mercaptobenzoate, identified by the CAS number 1807106-80-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure featuring a methyl ester group, a bromomethyl substituent, a cyano group, and a mercapto group, has garnered attention in recent years due to its potential in drug discovery, material science, and advanced chemical synthesis.

The structural complexity of Methyl 4-bromomethyl-3-cyano-5-mercaptobenzoate makes it an intriguing subject for researchers exploring the synthesis of bioactive molecules. Recent studies have highlighted its role as an intermediate in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The presence of multiple functional groups allows for diverse reactivity, enabling chemists to manipulate its structure to achieve desired pharmacological properties.

In the realm of material science, this compound has been investigated for its potential in creating advanced materials with tailored electronic properties. The cyano and mercapto groups contribute to its ability to form stable coordination complexes, which are valuable in the synthesis of nanomaterials and sensors. For instance, researchers have successfully utilized this compound in the fabrication of metalloorganic frameworks (MOFs) with enhanced catalytic activity and stability.

The synthesis of Methyl 4-bromomethyl-3-cyano-5-mercaptobenzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient and environmentally friendly production routes, reducing the overall cost and environmental impact of manufacturing this compound. These developments are particularly important as demand for such specialized chemicals continues to grow across various industries.

From a pharmacological perspective, the compound's unique structure has been leveraged to design molecules with antioxidant and anti-inflammatory properties. Preclinical studies have demonstrated promising results in mitigating oxidative stress and reducing inflammation in cellular models, suggesting potential applications in the treatment of chronic diseases associated with oxidative damage.

In conclusion, Methyl 4-bromomethyl-3-cyano-5-mersaptobenzoate (CAS No. 1807106-80-4) stands out as a multifaceted compound with vast potential across diverse scientific domains. Its structural diversity and functional group reactivity make it an invaluable tool for researchers seeking innovative solutions in drug development, material science, and chemical synthesis. As ongoing research continues to uncover new applications and improved synthetic methods, this compound is poised to play an increasingly significant role in advancing modern chemistry.